5-Hydroxy saxagliptin
5-Hydroxy saxagliptin
5-hydroxy saxagliptin is an amino acid amide.
Brand Name:
Vulcanchem
CAS No.:
841302-24-7
VCID:
VC0121343
InChI:
InChI=1S/C18H25N3O3/c19-6-12-1-11-2-13(11)21(12)15(22)14(20)16-3-10-4-17(23,7-16)9-18(24,5-10)8-16/h10-14,23-24H,1-5,7-9,20H2/t10?,11-,12-,13+,14-,16?,17-,18+/m1/s1
SMILES:
C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)(CC(C5)(C4)O)O)N
Molecular Formula:
C18H25N3O3
Molecular Weight:
331.4 g/mol
5-Hydroxy saxagliptin
CAS No.: 841302-24-7
Cat. No.: VC0121343
Molecular Formula: C18H25N3O3
Molecular Weight: 331.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5-hydroxy saxagliptin is an amino acid amide. |
|---|---|
| CAS No. | 841302-24-7 |
| Molecular Formula | C18H25N3O3 |
| Molecular Weight | 331.4 g/mol |
| IUPAC Name | (1S,3R,5S)-2-[(2S)-2-amino-2-[(3R,5S)-3,5-dihydroxy-1-adamantyl]acetyl]-2-azabicyclo[3.1.0]hexane-3-carbonitrile |
| Standard InChI | InChI=1S/C18H25N3O3/c19-6-12-1-11-2-13(11)21(12)15(22)14(20)16-3-10-4-17(23,7-16)9-18(24,5-10)8-16/h10-14,23-24H,1-5,7-9,20H2/t10?,11-,12-,13+,14-,16?,17-,18+/m1/s1 |
| Standard InChI Key | GAWUJFVQGSLSSZ-YQWHHNEHSA-N |
| Isomeric SMILES | C1[C@@H]2C[C@@H]2N([C@H]1C#N)C(=O)[C@H](C34CC5C[C@](C3)(C[C@@](C5)(C4)O)O)N |
| SMILES | C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)(CC(C5)(C4)O)O)N |
| Canonical SMILES | C1C2CC2N(C1C#N)C(=O)C(C34CC5CC(C3)(CC(C5)(C4)O)O)N |
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